N-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)-N-[(alphaS)-alpha-methylbenzyl]methanamine

• IUPAC Name: N-methyl-N-[(1S)-1-phenylethyl]-12,14-dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-amine
• InChI: InChI=1S/C29H24NO2P/c1-20(21-10-4-3-5-11-21)30(2)33-31-26-18-16-22-12-6-8-14-24(22)28(26)29-25-15-9-7-13-23(25)17-19-27(29)32-33/h3-20H,1-2H3/t20-/m0/s1
• InChI Key: WZQUIEYZCMZJOB-FQEVSTJZSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)N(C)P2OC3=C(C4=CC=CC=C4C=C3)C5=C(O2)C=CC6=CC=CC=C65
• Isomeric SMILES: C[C@@H](C1=CC=CC=C1)N(C)P2OC3=C(C4=CC=CC=C4C=C3)C5=C(O2)C=CC6=CC=CC=C65
• Molecular Formula: C29H24NO2P
• Molecular Weight: 449.5 g/mol

Description

N-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)-N-[(alphaS)-alpha-methylbenzyl]methanamine is a useful research compound. Its molecular formula is C29H24NO2P and its molecular weight is 449.5 g/mol. The purity is usually 95%.
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Scientific Research Applications

Catalysis and Asymmetric Synthesis

• Rhodium-catalyzed hydrogenation of α-dehydroamino acid esters using chiral monodentate aminophosphanes bearing two binaphthyl groups, including derivatives of the compound, achieved high enantioselectivities (up to 99% ee) indicating its potential in asymmetric synthesis (Eberhardt et al., 2007).
• The structural analysis of an UPPhos-type crystal, which is related to the compound, showed unique features that contribute to its chemical stability, beneficial for its use in asymmetric hydrogenation of imines (Balogh et al., 2017).

Antimicrobial Activity

• Novel derivatives of the compound were synthesized and characterized for their antimicrobial activity. Although the study did not find strong antimicrobial effects, it opens avenues for the exploration of related compounds in antimicrobial research (Haranath et al., 2005).

Spectral Characterization and Synthesis

• The synthesis, spectral characterization, and application of derivatives of the compound in the synthesis of other organic molecules have been documented. These studies provide insights into the versatility and utility of the compound in organic synthesis (Raju et al., 1990).

Antitumor Activity

• Derivatives of the compound were studied for their antitumor activities. The correlation between the electronic structures of particular isomers and their antitumor activities suggests potential therapeutic applications in cancer research (Brandt & Jedliński, 1985).